7-[(2-chlorobenzyl)oxy]-6-hexyl-4-phenyl-2H-chromen-2-one

• Molecular Formula: C28H27ClO3
• Molecular Weight: 447.0 g/mol
• IUPAC Name: 7-[(2-chlorophenyl)methoxy]-6-hexyl-4-phenylchromen-2-one
• InChI: InChI=1S/C28H27ClO3/c1-2-3-4-6-13-21-16-24-23(20-11-7-5-8-12-20)17-28(30)32-27(24)18-26(21)31-19-22-14-9-10-15-25(22)29/h5,7-12,14-18H,2-4,6,13,19H2,1H3
• InChI Key: LUTOCBVMSZFPGN-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCC1=CC2=C(C=C1OCC3=CC=CC=C3Cl)OC(=O)C=C2C4=CC=CC=C4

Description

7-[(2-chlorobenzyl)oxy]-6-hexyl-4-phenyl-2H-chromen-2-one is a synthetic organic compound belonging to the class of coumarins and derivatives. These compounds are known for their diverse biological activities and are widely used in medicinal chemistry .

Preparation Methods

The synthesis of 7-[(2-chlorobenzyl)oxy]-6-hexyl-4-phenyl-2H-chromen-2-one typically involves the following steps:

Starting Materials: The synthesis begins with the selection of appropriate starting materials, such as 2-chlorobenzyl alcohol, hexyl bromide, and 4-phenylcoumarin.

Reaction Conditions: The key steps include the alkylation of 4-phenylcoumarin with hexyl bromide in the presence of a base, followed by the etherification of the resulting product with 2-chlorobenzyl alcohol using a suitable catalyst.

Industrial Production: Industrial production methods may involve optimization of reaction conditions, such as temperature, pressure, and solvent choice, to maximize yield and purity.

Chemical Reactions Analysis

7-[(2-chlorobenzyl)oxy]-6-hexyl-4-phenyl-2H-chromen-2-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents like potassium permanganate or chromium trioxide to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride to yield alcohols or alkanes.

Substitution: The compound can undergo nucleophilic substitution reactions, where the chlorine atom is replaced by other nucleophiles like amines or thiols.

Scientific Research Applications

7-[(2-chlorobenzyl)oxy]-6-hexyl-4-phenyl-2H-chromen-2-one has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound exhibits biological activities, including antimicrobial and anticancer properties, making it a subject of interest in biological research.

Medicine: Due to its biological activities, it is explored for potential therapeutic applications in treating various diseases.

Industry: The compound is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 7-[(2-chlorobenzyl)oxy]-6-hexyl-4-phenyl-2H-chromen-2-one involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound may interact with enzymes, receptors, or other proteins, leading to modulation of their activity.

Pathways: It can influence various biochemical pathways, such as those involved in cell signaling, apoptosis, or metabolism.

Comparison with Similar Compounds

7-[(2-chlorobenzyl)oxy]-6-hexyl-4-phenyl-2H-chromen-2-one can be compared with other similar compounds:

Similar Compounds: Compounds like 7-[(3-chlorobenzyl)oxy]-2-oxo-2H-chromene-4-carbaldehyde and 7-[(4-chlorobenzyl)oxy]-2H-chromen-2-one share structural similarities

Uniqueness: The presence of the hexyl and phenyl groups in this compound imparts unique chemical and biological properties, distinguishing it from other coumarin derivatives.